Cas no 877977-10-1 (1-(5-methylthiophen-2-yl)sulfonylpiperazine)

• Product Name: 1-(5-methylthiophen-2-yl)sulfonylpiperazine
• CAS No: 877977-10-1
• MF: C₉H₁₄N₂O₂S₂
• MW: 246.349659442902
• MDL: MFCD07852050
• CID: 3109007
• PubChem ID: 9118358
• Update Time: 2025-05-20

1-(5-methylthiophen-2-yl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-methylthien-2-yl)sulfonyl]piperazine
• 1-(5-methylthiophen-2-yl)sulfonylpiperazine
• CS-0352065
• EN300-23427
• Z147652426
• AKOS009075961
• 877977-10-1
• 1-[(5-methylthiophen-2-yl)sulfonyl]piperazine
• 1-((5-Methylthiophen-2-yl)sulfonyl)piperazine

• MDL： MFCD07852050
• Inchi： 1S/C9H14N2O2S2/c1-8-2-3-9(14-8)15(12,13)11-6-4-10-5-7-11/h2-3,10H,4-7H2,1H3
• InChI Key： PNCQGIWLFILWLH-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 246.04967004Da
• Monoisotopic Mass: 246.04967004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86Ų

Additional information on 1-(5-methylthiophen-2-yl)sulfonylpiperazine

Compound CAS No. 877977-10-1: 1-(5-Methylthiophen-2-yl)sulfonylpiperazine

The compound with CAS No. 877977-10-1, known as 1-(5-methylthiophen-2-yl)sulfonylpiperazine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring with a sulfonamide group attached to a 5-methylthiophene moiety. The piperazine core is a six-membered ring containing two nitrogen atoms, while the sulfonamide group introduces a sulfonyl group (SO₂) connected to the thiophene ring.

Recent studies have highlighted the potential of 1-(5-methylthiophen-2-yl)sulfonylpiperazine in various applications, particularly in drug discovery and development. The molecule's structure allows for significant flexibility in modifying its substituents, enabling researchers to explore its properties as a potential therapeutic agent. For instance, the sulfonamide group is known for its ability to form hydrogen bonds, which can enhance the compound's bioavailability and binding affinity to target proteins.

One of the most promising areas of research involving this compound is its role in targeting specific enzymes or receptors associated with diseases such as cancer and neurodegenerative disorders. The 5-methylthiophene moiety, a heterocyclic aromatic ring with sulfur atoms, contributes to the molecule's stability and electronic properties, making it an attractive candidate for further investigation. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets, providing valuable insights into its potential therapeutic effects.

In addition to its pharmacological applications, 1-(5-methylthiophen-2-yl)sulfonylpiperazine has also been studied for its chemical synthesis and reactivity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and coupling reactions, which are optimized to achieve high yields and purity. Researchers have explored various synthetic pathways to improve the efficiency of producing this compound, ensuring that it can be scaled up for industrial applications if needed.

The structural versatility of this compound has also led to its use as a building block in constructing more complex molecules. By modifying the substituents on the piperazine or thiophene rings, scientists can create derivatives with enhanced properties tailored for specific applications. For example, introducing electron-withdrawing or donating groups can alter the molecule's electronic characteristics, influencing its reactivity and biological activity.

Furthermore, recent studies have focused on the environmental impact of synthesizing and using this compound. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its production processes. This includes investigating catalysts that can facilitate reactions under milder conditions and recycling byproducts generated during synthesis.

In conclusion, CAS No. 877977-10-1, or 1-(5-methylthiophen-2-yl)sulfonylpiperazine, represents a significant advancement in organic chemistry with promising applications in drug development and material science. Its unique structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in various scientific domains.